Cas no 3111-71-5 (1-Piperazineethanol,4-[3-(2-chloro-10H-phenothiazin-10-yl)propyl]-, hydrochloride (1:1))
3111-71-5 structure
Product Name:1-Piperazineethanol,4-[3-(2-chloro-10H-phenothiazin-10-yl)propyl]-, hydrochloride (1:1)
CAS No:3111-71-5
MF:C21H27Cl2N3OS
MW:440.429581880569
CID:305817
PubChem ID:168090
Update Time:2025-04-19
1-Piperazineethanol,4-[3-(2-chloro-10H-phenothiazin-10-yl)propyl]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineethanol,4-[3-(2-chloro-10H-phenothiazin-10-yl)propyl]-, hydrochloride (1:1)
- EINECS 245-501-7
- 2-{4-[3-(2-Chloro-10H-phenothiazin-10-yl)propyl]piperazin-1-yl}ethan-1-ol--hydrogen chloride (1/1)
- SCHEMBL140891
- 1-Piperazineethanol, 4-(3-(2-chlorophenothiazin-10-yl)propyl)-, monohydrochloride
- 23221-95-6
- 667C5N7677
- PERPHENAZINE HYDROCHLORIDE [WHO-DD]
- 3111-71-5
- NS00084955
- Q27263973
- 1-PIPERAZINEETHANOL, 4-(3-(2-CHLORO-10H-PHENOTHIAZIN-10-YL)PROPYL)-, HYDROCHLORIDE (1:1)
- 4-[3-(2-Chloro-10H-phenothiazin-10-yl)propyl]piperazine-1-ethanol hydrochloride
- DTXSID20945909
- Perphenazine HCl
- Perphenazine hydrochloride
- UNII-667C5N7677
- 4-(3-(2-Chloro-10H-phenothiazin-10-yl)propyl)piperazine-1-ethanol hydrochloride
-
- Inchi: 1S/C21H26ClN3OS.ClH/c22-17-6-7-21-19(16-17)25(18-4-1-2-5-20(18)27-21)9-3-8-23-10-12-24(13-11-23)14-15-26;/h1-2,4-7,16,26H,3,8-15H2;1H
- InChI Key: ONDBZOZCVLIFKD-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN1CCN(CCO)CC1.Cl
Computed Properties
- Exact Mass: 439.12551
- Monoisotopic Mass: 439.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 463
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.2Ų
Experimental Properties
- Boiling Point: 578.4°C at 760 mmHg
- Flash Point: 303.6°C
- PSA: 29.95
1-Piperazineethanol,4-[3-(2-chloro-10H-phenothiazin-10-yl)propyl]-, hydrochloride (1:1) Related Literature
-
Vasile V. Co?ofre?,Richard P. Buck Analyst 1984 109 1321
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